6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one
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Description
6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one is a complex organic compound characterized by its intricate molecular structure
Properties
Molecular Formula |
C25H19N3O3 |
|---|---|
Molecular Weight |
409.4 g/mol |
IUPAC Name |
6-amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one |
InChI |
InChI=1S/C25H19N3O3/c26-19-9-10-22-21(14-19)23(29)25(30-15-17-5-2-1-3-6-17)24(31-22)18-7-4-8-20(13-18)28-12-11-27-16-28/h1-14,16H,15,26H2 |
InChI Key |
QNCMNYSRBIHXFE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(OC3=C(C2=O)C=C(C=C3)N)C4=CC(=CC=C4)N5C=CN=C5 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one typically involves multiple steps, starting with the formation of the chromone core. One common approach is the condensation of 3-imidazol-1-ylphenol with phenylmethoxyacetophenone under acidic conditions. The reaction is usually carried out in the presence of a strong acid catalyst, such as hydrochloric acid, and requires heating to facilitate the formation of the chromone ring.
Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve the use of continuous flow reactors to enhance efficiency and scalability. The reaction conditions are optimized to minimize by-products and maximize yield. Purification steps, such as recrystallization or column chromatography, are employed to obtain the pure compound.
Chemical Reactions Analysis
Types of Reactions: 6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide are used to introduce oxygen atoms into the molecule.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed to reduce specific functional groups.
Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles, such as amines or halides, under appropriate conditions.
Major Products Formed:
Scientific Research Applications
Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its chromone core makes it a valuable intermediate in the construction of various heterocyclic compounds.
Biology: Biologically, 6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one has shown potential as an inhibitor of certain enzymes, making it a candidate for drug development. Its ability to interact with biological targets can be harnessed for therapeutic purposes.
Medicine: In medicine, this compound has been studied for its anti-inflammatory, antioxidant, and anticancer properties. Its ability to modulate biological pathways makes it a promising candidate for the development of new treatments for various diseases.
Industry: In industry, this compound can be used as a precursor for the synthesis of dyes, pigments, and other chemical products. Its versatility and reactivity make it a valuable component in various industrial applications.
Mechanism of Action
The mechanism by which 6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one exerts its effects involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one is structurally similar to other chromone derivatives, such as 6-amino-2-(3-imidazol-1-ylphenyl)chromen-4-one and 6-amino-2-(3-imidazol-1-ylphenyl)-3-methoxychromen-4-one.
Uniqueness: What sets 6-Amino-2-(3-imidazol-1-ylphenyl)-3-phenylmethoxychromen-4-one apart from its analogs is the presence of the phenylmethoxy group, which can influence its reactivity and biological activity
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